
An In-depth Technical Guide to the Safety and
Handling of Lithium Metatungstate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lithium metatungstate

Cat. No.: B089344 Get Quote

This guide provides a comprehensive overview of the safety data and handling precautions for

lithium metatungstate (LMT), a high-density solution commonly utilized by researchers,

scientists, and drug development professionals for density gradient centrifugation and mineral

separation.[1][2] This document synthesizes critical information from safety data sheets and

technical resources to ensure the safe and effective use of LMT in a laboratory setting.

Chemical and Physical Properties
Lithium metatungstate is an inorganic compound, specifically a polyoxometalate, with the

foundational Keggin anion structure, [H₂W₁₂O₄₀]⁶⁻.[2][3] It is typically supplied as a high

specific gravity, pale yellow, odorless supersaturated solution.[4][5]

Table 1: Physical and Chemical Properties of Lithium Metatungstate Solution
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Property Value

Chemical Formula Li₆[H₂W₁₂O₄₀]

CAS Number 127463-01-8

Appearance
Pale yellow, high specific gravity supersaturated

solution with no odor.[4][5]

pH Approximately 4.0 - 6.[5][6]

Specific Gravity (H₂O = 1)

Approx. 3.7 (for the solution containing 79.2%

LMT).[4] Can be adjusted between 1.01 and 3.0

at room temperature.[6]

Solubility in Water Soluble.[4]

Boiling Point Not Applicable.[4]

Melting Point Not Applicable.[4]

Decomposition Temperature
Solutions begin to decompose at 80°C (175°F).

[4][5]

Hazard Identification and Toxicology
While generally considered to have low toxicity and to be non-flammable, lithium
metatungstate is not without hazards.[3][4] It is harmful if swallowed and can cause irritation to

the skin, eyes, and respiratory system upon contact with dust or mists.[4]

Table 2: Hazard and Toxicity Data for Lithium Metatungstate
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Hazard Description

Acute Oral Toxicity
The oral lethal dose of similar tungsten salts is

approximately 1000 mg/kg (oral, rats).[4]

Inhalation

High concentrations of vapors may induce

headache, dizziness, drowsiness, and nausea.

Prolonged exposure may cause irritation.[5]

Dust or mist may irritate the respiratory system.

[4]

Skin Contact Prolonged exposure may cause skin irritation.[5]

Eye Contact May cause slight irritation to eyes.[5]

Ingestion
Harmful if swallowed.[4] Ingestion may cause

adverse effects.[5]

Chronic Exposure
May cause central nervous system

disturbances.[4]

Carcinogenicity
Not listed as a carcinogen by NTP, IARC, or

OSHA.[4]

Table 3: Exposure Limits for Lithium Metatungstate (as Tungsten)

Regulatory Body Exposure Limit

OSHA PEL 1 mg/m³

ACGIH TLV 1 mg/m³

OSHA PEL (STEL) 3 mg/m³

Source:[4]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of lithium metatungstate are

not readily available in the public domain. The provided toxicological data is based on
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information from safety data sheets, which typically reference internal studies or data from

similar compounds.[4] The oral lethal dose mentioned is for "similar tungsten salts," indicating

that specific LD50 studies on lithium metatungstate itself may not have been published.[4]

Handling Precautions and Personal Protective
Equipment (PPE)
Proper handling procedures and the use of appropriate personal protective equipment are

essential to minimize exposure and ensure safety in the laboratory.

Handling: Avoid contact with skin and eyes.[4] Do not breathe mists or dust.[4] Wash hands

thoroughly before eating, drinking, or smoking and after handling.[5] Use only in well-

ventilated areas.[4]

Storage: Store in a cool, dry, well-ventilated space.[4] Keep containers closed when not in

use.[5] Store away from incompatible materials.[4] Use only plastic or glass containers for

storage and handling.[6]

The following diagram illustrates the recommended personal protective equipment when

working with lithium metatungstate.
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Recommended Personal Protective Equipment (PPE)

Eye Protection
(Safety glasses or goggles)

Hand Protection
(Chemically resistant gloves)

Body Protection
(Lab coat or protective clothing)

Respiratory Protection
(If dust/mist is generated)

Handling Lithium Metatungstate

Always required Always required Recommended Conditional
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Lithium Metatungstate Spill

Assess the Spill
(Size and Location)

Evacuate Area
(If necessary)

Large or
uncontrolled spill

Don Appropriate PPE
(Gloves, Goggles, etc.)

Small, manageable spill

Report the Incident

Contain the Spill
(Use absorbent material)

Clean Up Spill

Dispose of Waste
(In a suitable container)

Decontaminate Area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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